Cas no 2171640-62-1 (4-({bicyclo3.2.0heptan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-({bicyclo3.2.0heptan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171640-62-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6004545
• PubChem ID: 165561462
• Update Time: 2025-08-04

4-({bicyclo3.2.0heptan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({bicyclo3.2.0heptan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1474231
• 2171640-62-1
• 4-({bicyclo[3.2.0]heptan-3-yl}carbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C27H30N2O5/c30-25(31)12-11-24(26(32)28-18-13-16-9-10-17(16)14-18)29-27(33)34-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23-24H,9-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DEIRPJVGRIZNJN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC2CCC2C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-({bicyclo3.2.0heptan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-({bicyclo[3.2.0]heptan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171640-62-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound 4-({bicyclo[3.2.0]heptan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171640-62-1) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, drug discovery, and bioconjugation, making it a critical reagent for researchers and industrial laboratories alike.

The molecular structure of this compound features a bicyclo[3.2.0]heptane core, which contributes to its stereochemical rigidity and enhanced bioavailability. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) group ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique frequently searched by scientists optimizing peptide-based therapeutics. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such building blocks in high-throughput screening platforms.

One of the most searched questions in chemical databases revolves around the solubility and stability of Fmoc-amino acid derivatives. This compound exhibits moderate solubility in polar aprotic solvents like DMF and DMSO, which aligns with its use in automated peptide synthesizers. Its stability under ambient conditions makes it a preferred choice for long-term storage, addressing a common concern among researchers working with sensitive intermediates.

The carbamoyl and butanoic acid functionalities in this molecule enable versatile cross-coupling reactions, a topic frequently explored in green chemistry forums. With growing interest in sustainable synthesis, this compound’s compatibility with catalyst-free and microwave-assisted methodologies has been investigated. Such features resonate with the NIH’s emphasis on eco-friendly pharmaceutical production.

In proteomics research, the demand for custom peptide modifiers like this compound has surged, particularly for post-translational modification studies. Its bicyclic scaffold mimics natural product motifs, a hot topic in antibiotic development and enzyme inhibition. Laboratories focusing on COVID-19 spike protein analysis have also reported its utility in peptide epitope mapping.

From a commercial perspective, suppliers often highlight its high purity (>98%) and HPLC-grade quality, addressing the stringent requirements of GMP manufacturing. The compound’s CAS registry number (2171640-62-1) ensures traceability, a key factor for regulatory compliance in preclinical trials. These attributes align with Google Scholar’s top-searched keywords like "peptide reagent quality control" and "CAS number verification".

Future applications may include targeted drug delivery systems, where its lipophilic bicycloheptane moiety could enhance cell membrane permeability. As personalized medicine gains traction, the role of such specialty chemicals in biologics formulation will likely expand, making it a compound to watch in 2024 research pipelines.